BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
ZM-306416 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZM-306416 hydrochloride

Cat. No.: B2512675

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling ZM-306416 hydrochloride must adhere to stringent safety and disposal protocols.
Although a specific Safety Data Sheet (SDS) is not readily available for this compound, its
classification as a potent Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitor
necessitates its handling as a hazardous chemical. The following guidelines are based on best
practices for the disposal of analogous research compounds and are designed to ensure
laboratory safety and environmental protection.

Quantitative Data Summary

A compilation of the available physicochemical properties for ZM-306416 hydrochloride is
presented below. This information is critical for safe handling, storage, and the preparation of
solutions.
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Property Value Source(s)
Molecular Formula C16H13CIFN3O2 - HCI [1]
Molecular Weight 370.12 g/mol [1]
CAS Number 196603-47-1 [1]
Purity >98% [1]
Solubility Soluble in DMSO (upto 5 o
mg/mL)
Storage Room Temperature [1]
Stability >1 year [1]

Potent and selective
i ) o VEGFR1/2 inhibitor. ICso
Biological Activity [2]
values are 100 nM and 2 uM

for KDR and Flt respectively.

Disposal Workflow for ZM-306416 Hydrochloride

The following diagram outlines the procedural flow for the safe disposal of ZM-306416
hydrochloride waste.
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Disposal workflow for ZM-306416 hydrochloride.

Detailed Experimental Protocols for Disposal
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Due to the potent biological activity and potential toxicity of ZM-306416 hydrochloride, all
waste contaminated with this compound must be treated as hazardous chemical waste. Under
no circumstances should this material be disposed of down the drain or in regular solid waste.

1. Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure
appropriate PPE is worn, including:

o Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles or a face shield

e Alab coat

2. Waste Segregation:

o Point of Generation: All waste streams containing ZM-306416 hydrochloride must be
segregated from non-hazardous waste immediately at the point of generation. This includes
unused stock solutions, leftover experimental solutions, contaminated PPE, and any labware
(e.g., pipette tips, tubes, flasks) that has come into contact with the compound.

3. Liquid Waste Management:

o Collection: Collect all liquid waste containing ZM-306416 hydrochloride in a dedicated,
sealed, and leak-proof hazardous waste container. The container material must be
compatible with the solvent used (e.g., a high-density polyethylene container for DMSO
solutions).

e Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name "ZM-306416 hydrochloride,” the approximate concentration, and the solvent(s)
present.

4. Solid Waste Management:

o Collection: Collect all contaminated solid materials, such as pipette tips, centrifuge tubes,
gloves, and bench paper, in a dedicated, clearly labeled, and leak-proof hazardous waste
container.
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e Labeling: The container must be clearly labeled with "Hazardous Waste" and "ZM-306416
hydrochloride Contaminated Debris."

5. Decontamination of Labware:

¢ Reusable glassware and equipment should be decontaminated. A common procedure
involves rinsing with a suitable solvent (one that dissolves the compound, like DMSO,
followed by ethanol and then water) to remove any residue. The rinsate must be collected
and disposed of as hazardous liquid waste.

6. Storage of Hazardous Waste:

» Store all hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials, until they are collected for disposal. This area should have
secondary containment to prevent spills.

7. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Ensure the disposal facility is an approved waste disposal plant. Do not attempt
to neutralize or treat the chemical waste yourself unless you are following a specifically
approved institutional protocol.

Disclaimer: The information provided here is a guide based on general laboratory safety
principles for handling potent bioactive compounds. Always consult your institution's specific
safety and disposal protocols and the relevant Safety Data Sheets for any chemicals used in
your procedures. The absence of a specific SDS for ZM-306416 hydrochloride underscores
the importance of treating it with a high degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. tribioscience.com [tribioscience.com]

e 2.7ZM306416 hydrochloride, VEGFR1/2 tyrosine kinase activity inhibitor (CAS 690206-97-4) |
Abcam [abcam.com]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ZM-
306416 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2512675#zm-306416-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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